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Compound Name: 4-Acetoxyisophthalic Acid

CAS No.: 5985-26-2

Cat. No.: B566177

Get Quote

Abstract
This technical guide provides a comprehensive overview of the predicted spectroscopic data

for 4-Acetoxyisophthalic Acid, a molecule of significant interest in the fields of medicinal

chemistry and materials science. As a derivative of 4-hydroxyisophthalic acid, its structural

confirmation is paramount for researchers in drug development and polymer chemistry. This

document outlines the anticipated Nuclear Magnetic Resonance (NMR), Infrared (IR), and

Mass Spectrometry (MS) data, offering a detailed analysis of the expected spectral features.

The methodologies for data acquisition and interpretation are discussed, providing a

foundational understanding for researchers. It is important to note that the spectral data

presented herein are predicted based on the known spectroscopic characteristics of its

precursor, 4-hydroxyisophthalic acid, and the general effects of acetylation on aromatic

systems.

Introduction
4-Acetoxyisophthalic Acid is a dicarboxylic acid featuring an acetoxy group attached to a

benzene ring. This structural motif makes it a valuable intermediate in the synthesis of various
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organic compounds, including pharmaceuticals and polymers. The precise characterization of

its molecular structure is a critical step in ensuring the purity and identity of synthesized

materials, which underpins the reliability of subsequent research and development.

Spectroscopic techniques such as NMR, IR, and MS are indispensable tools for this purpose,

each providing unique insights into the molecular architecture. This guide will delve into the

predicted spectroscopic signature of 4-Acetoxyisophthalic Acid, explaining the rationale

behind the expected data based on established principles of chemical analysis.

Molecular Structure
The foundational step in interpreting spectroscopic data is a clear understanding of the

molecule's structure. 4-Acetoxyisophthalic Acid consists of a benzene ring substituted with

two carboxylic acid groups at positions 1 and 3, and an acetoxy group at position 4.

Figure 1: Molecular Structure of 4-Acetoxyisophthalic Acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a

molecule. Both ¹H and ¹³C NMR are crucial for the structural confirmation of 4-
Acetoxyisophthalic Acid.

Predicted ¹H NMR Data
The ¹H NMR spectrum is expected to show distinct signals for the aromatic protons, the

carboxylic acid protons, and the methyl protons of the acetoxy group.

Table 1: Predicted ¹H NMR Chemical Shifts for 4-Acetoxyisophthalic Acid (in DMSO-d₆)

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~13.5 Broad Singlet 2H -COOH

~8.4 Singlet 1H Ar-H

~8.1 Doublet 1H Ar-H

~7.5 Doublet 1H Ar-H
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| ~2.3 | Singlet | 3H | -OCOCH₃ |

Disclaimer: The chemical shifts are predicted and may vary depending on the solvent and

experimental conditions.

Causality Behind Predicted Shifts:

Carboxylic Acid Protons (~13.5 ppm): The protons of the two carboxylic acid groups are

expected to be highly deshielded due to the electronegativity of the oxygen atoms and

resonance effects. They will likely appear as a broad singlet due to hydrogen bonding and

exchange with residual water in the solvent. The ¹H NMR spectrum of isophthalic acid in

DMSO-d₆ shows the carboxylic acid protons at approximately 13.3 ppm.[1]

Aromatic Protons (~7.5 - 8.4 ppm): The three aromatic protons are in different chemical

environments and are expected to show distinct signals. The proton between the two

carboxylic acid groups is the most deshielded. The other two protons will likely appear as

doublets due to ortho-coupling. The introduction of the electron-withdrawing acetoxy group

will influence the precise chemical shifts of the aromatic protons compared to 4-

hydroxyisophthalic acid.

Acetoxy Methyl Protons (~2.3 ppm): The three equivalent protons of the methyl group in the

acetoxy substituent will appear as a sharp singlet. This chemical shift is characteristic of an

acetyl group attached to an aromatic ring through an oxygen atom.

Predicted ¹³C NMR Data
The ¹³C NMR spectrum will provide information about all the unique carbon atoms in the

molecule.

Table 2: Predicted ¹³C NMR Chemical Shifts for 4-Acetoxyisophthalic Acid (in DMSO-d₆)
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Chemical Shift (ppm) Assignment

~169 -OCOCH₃

~166 -COOH

~150 Ar-C-O

~135 Ar-C

~132 Ar-C

~128 Ar-CH

~125 Ar-CH

~123 Ar-CH

| ~21 | -OCOCH₃ |

Disclaimer: The chemical shifts are predicted and may vary depending on the solvent and

experimental conditions.

Causality Behind Predicted Shifts:

Carbonyl Carbons (~166 and ~169 ppm): The carbon atoms of the carboxylic acid groups

and the ester carbonyl group are the most deshielded carbons in the molecule due to the

direct attachment of two electronegative oxygen atoms. The ester carbonyl is typically found

slightly downfield compared to the carboxylic acid carbonyls.

Aromatic Carbons (~123 - 150 ppm): The six aromatic carbons will have distinct chemical

shifts. The carbon atom attached to the acetoxy group (C-O) is expected to be the most

deshielded among the ring carbons. The carbons bearing the carboxylic acid groups will also

be significantly deshielded. The chemical shifts of the protonated aromatic carbons will be in

the typical aromatic region. The ¹³C NMR data for 4-hydroxyisophthalic acid provides a good

reference for these predictions.[2]

Methyl Carbon (~21 ppm): The carbon of the methyl group in the acetoxy substituent will

appear at a characteristic upfield chemical shift.
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Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by detecting the

vibrations of chemical bonds.

Predicted IR Absorption Bands
The IR spectrum of 4-Acetoxyisophthalic Acid is expected to show characteristic absorption

bands for the O-H, C=O, C-O, and aromatic C-H bonds.

Table 3: Predicted Characteristic IR Absorption Bands for 4-Acetoxyisophthalic Acid

Wavenumber (cm⁻¹) Intensity Assignment

3300-2500 Broad, Strong
O-H stretch (Carboxylic
acid)

~1760 Strong C=O stretch (Ester)

~1700 Strong C=O stretch (Carboxylic acid)

~1600, ~1475 Medium C=C stretch (Aromatic ring)

~1200 Strong C-O stretch (Ester)

| ~900-650 | Medium-Strong | C-H bend (Aromatic) |

Disclaimer: The wavenumbers are predicted and may vary depending on the sampling method

(e.g., KBr pellet, ATR).

Causality Behind Predicted Absorptions:

O-H Stretch (3300-2500 cm⁻¹): The O-H stretching vibration of the carboxylic acid groups

will appear as a very broad and strong band due to extensive hydrogen bonding.[3]

C=O Stretches (~1760 and ~1700 cm⁻¹): Two distinct C=O stretching bands are expected.

The ester carbonyl stretch typically appears at a higher wavenumber (~1760 cm⁻¹)

compared to the carboxylic acid carbonyl stretch (~1700 cm⁻¹), which is broadened and
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shifted to a lower frequency due to hydrogen bonding. The antisymmetric stretching of the

C=O in acetate groups is often observed around 1732 cm⁻¹.[4][5]

C=C Stretch (~1600, ~1475 cm⁻¹): The stretching vibrations of the carbon-carbon double

bonds in the aromatic ring will result in characteristic absorptions in this region.

C-O Stretch (~1200 cm⁻¹): A strong absorption band corresponding to the C-O stretching of

the ester group is expected.

Aromatic C-H Bends (900-650 cm⁻¹): The out-of-plane bending vibrations of the C-H bonds

on the substituted benzene ring will produce characteristic bands in the fingerprint region.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification.

Predicted Mass Spectrum Data
For 4-Acetoxyisophthalic Acid (Molecular Formula: C₁₀H₈O₆), the predicted molecular weight

is 224.16 g/mol .

Table 4: Predicted Key Mass-to-Charge Ratios (m/z) for 4-Acetoxyisophthalic Acid

m/z Predicted Fragment

224 [M]⁺ (Molecular Ion)

182 [M - C₂H₂O]⁺

165 [M - C₂H₂O - OH]⁺

136 [M - 2xCOOH]⁺

121 [C₆H₄(OH)CO]⁺

| 43 | [CH₃CO]⁺ |

Disclaimer: The fragmentation pattern is predicted and can be influenced by the ionization

technique used.
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Causality Behind Predicted Fragmentation:

Molecular Ion Peak (m/z 224): The molecular ion peak corresponding to the intact molecule

is expected to be observed.

Loss of Ketene (m/z 182): A common fragmentation pathway for aryl acetates is the loss of a

neutral ketene molecule (CH₂=C=O, 42 Da) to form the corresponding phenol. This would

result in a peak at m/z 182, corresponding to 4-hydroxyisophthalic acid.

Loss of a Hydroxyl Radical (m/z 165): Subsequent loss of a hydroxyl radical from the

carboxylic acid group of the m/z 182 fragment is a plausible fragmentation step.

Loss of Carboxylic Acid Groups (m/z 136): The loss of both carboxylic acid groups (each 45

Da) from the molecular ion is a possible fragmentation pathway.

Acylium Ion (m/z 43): A prominent peak at m/z 43 is expected, corresponding to the stable

acetyl cation ([CH₃CO]⁺). This is a characteristic fragment for acetate esters.[6][7]

Experimental Protocols
While the data presented is predictive, the following are standard protocols for acquiring the

actual spectroscopic data for 4-Acetoxyisophthalic Acid.

NMR Spectroscopy Protocol
Sample Preparation: Dissolve approximately 5-10 mg of 4-Acetoxyisophthalic Acid in 0.5-

0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).

Instrumentation: Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to obtain a good

signal-to-noise ratio. Use tetramethylsilane (TMS) as an internal standard (0 ppm).

¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A

larger number of scans will be required compared to ¹H NMR.
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NMR Data Acquisition Workflow

Sample Preparation
(Dissolve in Deuterated Solvent) Place in NMR Spectrometer

Acquire ¹H NMR Spectrum

Acquire ¹³C NMR Spectrum

Process and Analyze Data

Click to download full resolution via product page

Figure 2: General workflow for NMR data acquisition.

IR Spectroscopy Protocol
Sample Preparation: Prepare a KBr pellet by mixing a small amount of the sample with dry

KBr powder and pressing it into a thin disk. Alternatively, use an Attenuated Total Reflectance

(ATR) accessory.

Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

Data Analysis: Identify the characteristic absorption bands and compare them with known

functional group frequencies.

Mass Spectrometry Protocol
Sample Introduction: Introduce the sample into the mass spectrometer via a suitable

method, such as direct infusion or after separation by gas chromatography (GC-MS) or liquid

chromatography (LC-MS).

Ionization: Use an appropriate ionization technique, such as Electron Ionization (EI) or

Electrospray Ionization (ESI).

Mass Analysis: Scan a range of m/z values to detect the molecular ion and fragment ions.
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Data Interpretation: Analyze the resulting mass spectrum to determine the molecular weight

and deduce the fragmentation pattern.

Conclusion
The predicted spectroscopic data for 4-Acetoxyisophthalic Acid, based on the analysis of its

structural components and related compounds, provides a valuable reference for researchers.

The anticipated NMR, IR, and MS spectra exhibit characteristic features that can be used for

the identification and structural confirmation of this compound. Experimental verification of this

predicted data is a necessary next step for any research involving the synthesis or application

of 4-Acetoxyisophthalic Acid. This guide serves as a foundational tool for designing and

interpreting the spectroscopic characterization of this important molecule, thereby upholding

the principles of scientific integrity and accuracy in research and development.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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